Cas no 21430-12-6 (6-Heptenoyl chloride)

• Product Name: 6-Heptenoyl chloride
• CAS No: 21430-12-6
• MF: C₇H₁₁ClO
• MW: 146.614641427994
• CID: 1401167
• PubChem ID: 10855615
• Update Time: 2025-04-20

6-Heptenoyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Heptenoyl chloride
• hept-6-enoyl chloride
• 21430-12-6
• SCHEMBL674834
• OSCNKYWIVFHQMF-UHFFFAOYSA-N
• 6-heptenoic acid chloride
• DTXSID50445947

• Inchi： 1S/C7H11ClO/c1-2-3-4-5-6-7(8)9/h2H,1,3-6H2
• InChI Key： OSCNKYWIVFHQMF-UHFFFAOYSA-N
• SMILES： ClC(CCCCC=C)=O

Computed Properties

• Exact Mass: 146.04993
• Monoisotopic Mass: 146.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides